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Compound of Interest

Compound Name: anthracene-9,10-diol

Cat. No.: B1198905 Get Quote

Technical Overview of Anthracene-9,10-diol
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Anthracene-9,10-diol, a dihydroxy derivative of

anthracene. It is an organic compound formed by the reduction of 9,10-anthraquinone.[1] The

presence of two hydroxyl groups at the 9 and 10 positions of the anthracene structure

significantly influences its chemical properties and reactivity.[1]

Physicochemical Properties
The fundamental molecular characteristics of Anthracene-9,10-diol are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and formulation

development.

Property Value Source

Molecular Formula C₁₄H₁₀O₂ [1][2][3][4]

Molecular Weight 210.23 g/mol [2][3]

CAS Number 4981-66-2 [2][4]

Chemical Structure
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The logical relationship between the key functional groups and the parent anthracene structure

is depicted below.

Anthracene Core (C₁₄H₁₀)

Hydroxyl Group (-OH)
at position 9

Substitution

Hydroxyl Group (-OH)
at position 10

Substitution

Anthracene-9,10-diol
(C₁₄H₁₀O₂)

Forms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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